(1R)-(3S)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinoline carboxylate

• IUPAC Name: [(3S)-1-azabicyclo[2.2.2]octan-3-yl] (1R)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22-/m1/s1
• InChI Key: FBOUYBDGKBSUES-FGZHOGPDSA-N
• Canonical SMILES: C1CN2CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5
• Isomeric SMILES: C1CN2CCC1[C@@H](C2)OC(=O)N3CCC4=CC=CC=C4[C@H]3C5=CC=CC=C5
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol
• CAS No.: 774517-20-3

Description

The compound "(1R)-(3S)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinoline carboxylate" (CAS: 774517-20-3) is a stereoisomer of solifenacin, a muscarinic acetylcholine receptor (M3) antagonist used clinically for overactive bladder syndrome . Its molecular formula is C23H26N2O2 (MW: 362.47 g/mol), featuring a bicyclic quinuclidine moiety linked to a dihydroisoquinoline group via a carboxylate ester . The (1R)-(3S) configuration distinguishes it from solifenacin’s (1S)-(3R) stereochemistry, which is critical for pharmacological activity .

Biological Activity

The compound (1R)-(3S)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinoline carboxylate , also known by its CAS number 774517-20-3, is a bicyclic amine with notable biological activities. This article provides a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

The molecular formula of the compound is $C_{23}H_{26}N_{2}O_{2}$ with a molecular weight of approximately 362.47 g/mol. Its structural characteristics include a bicyclic azabicyclo[2.2.2]octane core and an isoquinoline derivative, which are significant for its interaction with biological targets.

Property	Value
CAS Number	774517-20-3
Molecular Formula	C23H26N2O2
Molecular Weight	362.465 g/mol
LogP	3.7407
PSA	32.78 Ų

Pharmacological Effects

• Muscarinic Antagonism : The compound exhibits properties similar to known muscarinic antagonists like Solifenacin, which is used in treating urinary incontinence. It has been shown to modulate ionic currents in cell membranes, particularly affecting M-type potassium currents (I_K(M)) in pituitary cells, enhancing their amplitude and shifting activation curves .
• Neuroprotective Effects : Preliminary studies suggest that derivatives of isoquinoline structures can provide neuroprotective benefits by modulating neurotransmitter systems and reducing excitotoxicity in neuronal cells. This is particularly relevant in the context of neurodegenerative diseases where cholinergic signaling is compromised.

The biological mechanisms underlying the activity of (1R)-(3S)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinoline carboxylate include:

• Ion Channel Modulation : The compound preferentially binds to open states of M-type K+ channels, leading to enhanced current flow and altered cellular excitability . This property may contribute to its therapeutic potential in conditions characterized by abnormal neuronal firing.
• Receptor Interaction : Structurally, the compound's isoquinoline moiety is implicated in binding to various receptors involved in neurotransmission, including muscarinic acetylcholine receptors and potentially others involved in dopaminergic signaling.

Study on Ionic Current Modulation

In a study examining the effects of (1R)-(3S)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinoline carboxylate on GH3 pituitary cells, researchers found that the compound significantly increased the amplitude of I_K(M). The effective concentration (EC50) was determined to be approximately 0.34 μM, indicating a potent effect at low concentrations .

Scientific Research Applications

(1R)-(3S)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinoline carboxylate is a complex organic compound with a molecular weight of 362.5 g/mol and the molecular formula $C_{23}H_{26}N_2O_2$. It features a bicyclic structure with an azabicyclo[2.2.2]octane framework, contributing to its unique chemical properties and biological activities. This compound is significant in medicinal chemistry and is available from chemical suppliers for research purposes. It is classified as a bicyclic amine, known for diverse biological activities and potential therapeutic applications.

Synthesis and Chemical Properties

The synthesis of (1R)-(3S)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinoline carboxylate involves advanced organic synthesis techniques, including cyclization reactions to form the azabicyclo structure. The fused bicyclic system provides rigidity and stability. The compound can undergo esterification, hydrolysis, or substitution reactions due to its functional groups, which are crucial for modifying its properties and enhancing biological activity.

Mechanism of Action and Scientific Applications

This compound interacts with neurotransmitter receptors, particularly muscarinic or nicotinic acetylcholine receptors, influencing cognitive functions and neurological processes. This interaction may lead to therapeutic effects in conditions like schizophrenia or cognitive deficits. (1R)-(3S)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinoline carboxylate has several scientific applications:

Application	Description
Ligand for Receptors	Compounds with similar structures may act as selective ligands for muscarinic or nicotinic acetylcholine receptors, potentially influencing cognitive functions and other neurological processes.
Potential Therapeutic Effects	The interaction with neurotransmitter receptors could lead to therapeutic effects in conditions like schizophrenia or cognitive deficits.
Process for Preparation	It is involved in processes for preparing 2-(1-azabicyclo 2.2.2!oct-3-yl)-2,3,3a,4,5,6-tetrahydro-1H-benz de!isoquinolin-1-one, which has applications in pharmaceutical research . A preferred process involves reacting (S)-1-azabicyclo 2.2.2!oct-3-ylamine with a specific compound to yield N-(1-azabicyclo 2.2.2!oct-3S-yl)-1,2,3,4-tetrahydronaphthalen-1-ylcarboxamide .
Profiling of GPCRs	It can be used in multi-task models for profiling G protein-coupled receptors (GPCRs) for agonist and antagonist activities .
Receptor Binding Studies	Used in assays to determine the binding affinity and selectivity of novel compounds for various receptors.
Neurotransmitter Research	Applied to study the effects of cholinergic neurotransmission on cognition and behavior.
Pharmaceutical Research	Utilized as a building block in synthesizing potential drug candidates.
Chemical Synthesis	Involved in chemical reactions such as esterification, hydrolysis, or substitution to modify its properties or enhance its biological activity.

Comparison with Similar Compounds

Stereoisomeric Variants

The compound is one of four possible diastereomers derived from the solifenacin scaffold. Key stereoisomers include:

Compound Name	Configuration	CAS Number	Role/Identity
Solifenacin (VESIcare®)	(1S)-(3R)	242478-37-1	Active pharmaceutical ingredient
(1R)-(3S)-Isomer (Target Compound)	(1R)-(3S)	774517-20-3	Stereoisomer/Impurity
EP Impurity G	(1R)-(3R)	-	Synthesis byproduct
EP Impurity H	(1S)-(3S)	-	Synthesis byproduct

Pharmacological Differences :

• Solifenacin [(1S)-(3R)] exhibits high selectivity for M3 receptors (IC50: 10 nM) , while the (1R)-(3S) isomer shows reduced binding affinity due to altered spatial orientation of the quinuclidine and isoquinoline groups .
• Impurities G and H are pharmacologically inactive and monitored during drug manufacturing to ensure purity (<1% in final product) .

Analytical Differentiation :

• Ultra-performance liquid chromatography (UPLC) methods resolve these isomers using chiral columns (e.g., Chiralcel OD-3) with retention times varying by 1.5–3.0 minutes .

Functional Analogs: Palonosetron and Solifenacin

Parameter	Target Compound	Solifenacin [(1S)-(3R)]	Palonosetron
Structure	Bicyclic quinuclidine	Bicyclic quinuclidine	Benzisoquinoline + quinuclidine
Molecular Weight	362.47 g/mol	362.48 g/mol	376.91 g/mol
Therapeutic Target	Muscarinic (M3)	Muscarinic (M3)	5-HT3 receptor
Clinical Use	N/A (impurity)	Overactive bladder	Chemotherapy-induced nausea
Receptor Affinity	Low M3 binding	High M3 selectivity	High 5-HT3 antagonism

• Palonosetron (Comp-1 in ) shares the quinuclidine moiety but incorporates a benzisoquinoline core, enabling 5-HT3 receptor antagonism .
• Solifenacin ’s (1S)-(3R) configuration optimizes M3 receptor interaction, whereas the (1R)-(3S) isomer lacks clinical efficacy .

Physicochemical Properties

Property	Target Compound	Solifenacin Base	Solifenacin Succinate Salt
Solubility	Low in water	Low in water	Freely soluble in water
Melting Point	Not reported	Not reported	145–154°C
Stability	Prone to hydrolysis	Stable in solid form	Hygroscopic

The (1R)-(3S) isomer’s ester linkage is susceptible to enzymatic hydrolysis, limiting its bioavailability compared to solifenacin succinate, which is stabilized by salt formation .

Yield Comparison :

• Solifenacin synthesis achieves ~70% yield , whereas the (1R)-(3S) isomer is typically a minor byproduct (<3%) .

Regulatory and Analytical Considerations

• Impurity Control : The (1R)-(3S) isomer is classified as a specified impurity in solifenacin formulations, with acceptable limits ≤0.15% per ICH guidelines .
• Detection Methods : Chiral LC-MS and NMR (e.g., ¹³C MAS NMR at 177.0 ppm for carboxylate) differentiate stereoisomers .